Cas no 1805689-89-7 (3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one
• CAS No: 1805689-89-7
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 5002639
• Update Time: 2025-10-28

3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one

• Inchi： 1S/C11H11BrF2O2/c1-7-2-3-8(9(15)4-5-12)10(6-7)16-11(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： WQTOLGDPXXNHBL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C)=CC=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one (CAS No. 1805689-89-7) and Its Emerging Applications in Chemical Biology

The compound 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one (CAS No. 1805689-89-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a brominated aromatic ring system and a propanone moiety substituted with a difluoromethoxy group, make it a versatile scaffold for designing novel bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of both bromine and difluoromethoxy substituents in this compound suggests that it may exhibit dual functionality, allowing for selective interactions with biological targets. This dual nature has been exploited in the development of kinase inhibitors, where such structural motifs often serve as key pharmacophores.

The 3-bromo substituent on the aromatic ring is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry to modulate reactivity and binding interactions. In particular, brominated aromatics have been shown to enhance binding to protein targets by improving hydrophobic interactions and π-stacking effects. Additionally, the 2-(difluoromethoxy)-4-methylphenyl moiety introduces fluorine atoms, which are known to increase lipophilicity and reduce metabolic degradation. This combination of structural elements makes 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one a promising candidate for further exploration in therapeutic applications.

One of the most compelling areas of research involving this compound is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with pathological conditions. The ability to selectively inhibit specific kinases without affecting others is a major goal in drug development, and compounds like 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one offer a scaffold for achieving this selectivity.

Recent studies have demonstrated that fluorinated aromatic compounds can exhibit potent inhibitory effects on kinases by interacting with key residues in the ATP-binding pocket. The bromo group may participate in salt bridge formation or hydrophobic interactions with the hinge region of the kinase, while the difluoromethoxy group could engage in π-stacking or hydrogen bonding with other critical residues. This dual interaction pattern has been observed to enhance binding affinity and selectivity against target kinases.

Furthermore, the propanone moiety in this compound provides a handle for further derivatization, allowing chemists to fine-tune its biological activity. For instance, replacing the bromine atom with other functional groups or modifying the length and substitution pattern of the alkyl chain could lead to new analogs with improved pharmacological properties. Such modifications are often explored using structure-activity relationship (SAR) studies, which systematically evaluate how changes in molecular structure affect biological activity.

The growing interest in fluorinated compounds has also been driven by their potential advantages over traditional non-fluorinated analogs. Fluorine atoms are small and electronegative, which allows them to influence electronic properties without significantly altering overall molecular size or shape. This characteristic makes fluorinated compounds particularly useful for achieving high selectivity in drug design. Additionally, fluorine atoms can enhance metabolic stability by preventing unwanted hydrolysis or oxidation reactions.

In conclusion, 3-Bromo-1-(2-(difluoromethoxy)-4-methylphenyl)propan-1-one (CAS No. 1805689-89-7) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of bromine and difluoromethoxy substituents makes it an attractive scaffold for designing novel bioactive molecules, particularly kinase inhibitors. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is likely to play an important role in the development of next-generation therapeutics.